2,2-dimethyl-N-[4-(4-morpholinyl)benzyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[(4-morpholin-4-ylphenyl)methyl]propanamide
• InChI: InChI=1S/C16H24N2O2/c1-16(2,3)15(19)17-12-13-4-6-14(7-5-13)18-8-10-20-11-9-18/h4-7H,8-12H2,1-3H3,(H,17,19)
• InChI Key: AYHGGQLKNBXHIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC=C(C=C1)N2CCOCC2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2,2-dimethyl-N-[4-(4-morpholinyl)benzyl]propanamide is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 276.183778013 g/mol and the complexity rating of the compound is 311. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Morpholine Derivatives in Drug Development

Morpholine and its derivatives have been extensively studied for their pharmacological properties. These compounds are integral to various organic compounds developed for diverse pharmacological activities. The presence of the morpholine ring structure in these compounds contributes significantly to their bioactivity, leading to the development of novel medications with broad-spectrum effects.

Applications in Pharmacology

The pharmacological applications of morpholine derivatives are varied and encompass a wide range of therapeutic areas. These compounds have been explored for their potential in addressing numerous health conditions, including their role in the development of prokinetic agents for gastrointestinal motility disorders, as seen in the case of cisapride, a substituted piperidinyl benzamide chemically related to metoclopramide (Dunn & Peters, 1995). Additionally, the review on the chemical and pharmacological interest of morpholine and pyrans derivatives highlights the importance of these compounds in medicinal chemistry, showcasing their significant role in the development of new pharmacophores with diverse biological actions (Asif & Imran, 2019).